![molecular formula C14H11BrClNO B5819869 5-bromo-2-chloro-N-methyl-N-phenylbenzamide](/img/structure/B5819869.png)
5-bromo-2-chloro-N-methyl-N-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-2-chloro-N-methyl-N-phenylbenzamide, also known as BZP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BZP belongs to the family of benzodiazepines and has been studied for its potential use as an anxiolytic, muscle relaxant, and anticonvulsant.
Mechanism of Action
The exact mechanism of action of 5-bromo-2-chloro-N-methyl-N-phenylbenzamide is not fully understood. However, it is believed that 5-bromo-2-chloro-N-methyl-N-phenylbenzamide works by enhancing the activity of the neurotransmitter GABA in the brain. GABA is an inhibitory neurotransmitter that helps to reduce the activity of neurons in the brain. By enhancing the activity of GABA, 5-bromo-2-chloro-N-methyl-N-phenylbenzamide may help to reduce anxiety, muscle spasms, and seizures.
Biochemical and Physiological Effects
5-bromo-2-chloro-N-methyl-N-phenylbenzamide has been shown to have a number of biochemical and physiological effects. Studies have shown that 5-bromo-2-chloro-N-methyl-N-phenylbenzamide can increase the release of dopamine in the brain, which may contribute to its anxiolytic effects. 5-bromo-2-chloro-N-methyl-N-phenylbenzamide has also been shown to increase the activity of the enzyme acetylcholinesterase, which may contribute to its muscle relaxant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-bromo-2-chloro-N-methyl-N-phenylbenzamide in lab experiments is its relatively low toxicity. Studies have shown that 5-bromo-2-chloro-N-methyl-N-phenylbenzamide has a low LD50, which means that it is relatively safe to use in lab experiments. However, one limitation of using 5-bromo-2-chloro-N-methyl-N-phenylbenzamide in lab experiments is its limited solubility in water. This can make it difficult to administer 5-bromo-2-chloro-N-methyl-N-phenylbenzamide to animals in lab experiments.
Future Directions
There are a number of future directions for research on 5-bromo-2-chloro-N-methyl-N-phenylbenzamide. One area of research is the development of new analogs of 5-bromo-2-chloro-N-methyl-N-phenylbenzamide that may have improved anxiolytic, muscle relaxant, or anticonvulsant effects. Another area of research is the investigation of the long-term effects of 5-bromo-2-chloro-N-methyl-N-phenylbenzamide use, particularly in humans. Finally, research is needed to investigate the potential use of 5-bromo-2-chloro-N-methyl-N-phenylbenzamide in combination with other drugs for the treatment of various disorders.
Synthesis Methods
The synthesis of 5-bromo-2-chloro-N-methyl-N-phenylbenzamide involves the reaction of 2-amino-5-bromo-N-methylbenzamide with thionyl chloride to form 5-bromo-2-chloro-N-methylbenzamide. The resulting compound is then reacted with aniline to form the final product, 5-bromo-2-chloro-N-methyl-N-phenylbenzamide.
Scientific Research Applications
5-bromo-2-chloro-N-methyl-N-phenylbenzamide has been studied for its potential use in various scientific research applications. One of the most promising applications is its use as an anxiolytic. Studies have shown that 5-bromo-2-chloro-N-methyl-N-phenylbenzamide has anxiolytic effects in animal models, and it may be effective in treating anxiety disorders in humans.
5-bromo-2-chloro-N-methyl-N-phenylbenzamide has also been studied for its potential use as a muscle relaxant. Studies have shown that 5-bromo-2-chloro-N-methyl-N-phenylbenzamide can reduce muscle spasms and improve muscle function in animal models. This suggests that 5-bromo-2-chloro-N-methyl-N-phenylbenzamide may be useful in treating muscle-related disorders in humans.
In addition, 5-bromo-2-chloro-N-methyl-N-phenylbenzamide has been studied for its potential use as an anticonvulsant. Studies have shown that 5-bromo-2-chloro-N-methyl-N-phenylbenzamide can reduce seizure activity in animal models, and it may be effective in treating epilepsy in humans.
properties
IUPAC Name |
5-bromo-2-chloro-N-methyl-N-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrClNO/c1-17(11-5-3-2-4-6-11)14(18)12-9-10(15)7-8-13(12)16/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDGLCOYCGCJTMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)Br)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.